1-(4-Bromophenyl)-2-[(9-methyl-9H-purin-6-yl)sulfanyl]ethan-1-one

• CAS No.: 111780-42-8
• Molecular Formula: C14H11BrN4OS
• Molecular Weight: 363.23 g/mol
• IUPAC Name: 1-(4-bromophenyl)-2-(9-methylpurin-6-yl)sulfanylethanone
• InChI: InChI=1S/C14H11BrN4OS/c1-19-8-18-12-13(19)16-7-17-14(12)21-6-11(20)9-2-4-10(15)5-3-9/h2-5,7-8H,6H2,1H3
• InChI Key: QCFIDHVNFBCPLZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2SCC(=O)C3=CC=C(C=C3)Br

Description

1-(4-Bromophenyl)-2-[(9-methyl-9H-purin-6-yl)sulfanyl]ethan-1-one is a complex organic compound that features a bromophenyl group and a purinyl sulfanyl group

Preparation Methods

The synthesis of 1-(4-Bromophenyl)-2-[(9-methyl-9H-purin-6-yl)sulfanyl]ethan-1-one typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the Bromophenyl Intermediate: The starting material, 4-bromobenzaldehyde, undergoes a reaction with a suitable reagent to form the bromophenyl intermediate.

Introduction of the Purinyl Sulfanyl Group: The bromophenyl intermediate is then reacted with 9-methyl-9H-purine-6-thiol under specific conditions to introduce the purinyl sulfanyl group.

Final Coupling Reaction: The final step involves coupling the intermediate with ethanone under controlled conditions to form the desired compound.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of catalysts and specific reaction conditions to enhance efficiency.

Chemical Reactions Analysis

1-(4-Bromophenyl)-2-[(9-methyl-9H-purin-6-yl)sulfanyl]ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, leading to the formation of substituted products.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4-Bromophenyl)-2-[(9-methyl-9H-purin-6-yl)sulfanyl]ethan-1-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)-2-[(9-methyl-9H-purin-6-yl)sulfanyl]ethan-1-one involves its interaction with specific molecular targets and pathways. The bromophenyl group and the purinyl sulfanyl group can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-(4-Bromophenyl)-2-[(9-methyl-9H-purin-6-yl)sulfanyl]ethan-1-one can be compared with other similar compounds, such as:

1-(4-Bromophenyl)-2-[(9H-purin-6-yl)sulfanyl]ethan-1-one: This compound lacks the methyl group on the purine ring, which may affect its biological activity and chemical properties.

1-(4-Chlorophenyl)-2-[(9-methyl-9H-purin-6-yl)sulfanyl]ethan-1-one: The substitution of bromine with chlorine can lead to differences in reactivity and biological effects.

1-(4-Bromophenyl)-2-[(9-methyl-9H-purin-6-yl)oxy]ethan-1-one: The presence of an oxygen atom instead of sulfur can result in different chemical and biological properties.